tert-butyl N-(1H-1,2,3-triazol-4-yl)carbamate

• IUPAC Name: tert-butyl N-(2H-triazol-4-yl)carbamate
• InChI: InChI=1S/C7H12N4O2/c1-7(2,3)13-6(12)9-5-4-8-11-10-5/h4H,1-3H3,(H2,8,9,10,11,12)
• InChI Key: UUUQDHUJWVLANT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NNN=C1
• Molecular Formula: C7H12N4O2
• Molecular Weight: 184.20 g/mol
• CAS RN: 1443981-13-2

Description

Tert-butyl N-(1H-1,2,3-triazol-4-yl)carbamate is a chemical compound with the CAS number 1443981-13-2. It has a molecular weight of 184.2.

Molecular Structure Analysis

The IUPAC name for this compound is tert-butyl (1H-1,2,3-triazol-4-yl)carbamate. The InChI code for this compound is 1S/C7H12N4O2/c1-7(2,3)13-6(12)9-5-4-8-11-10-5/h4H,1-3H3,(H2,8,9,10,11,12).

Physical And Chemical Properties Analysis

This compound is a solid compound. It has a molecular weight of 184.2.

Scientific Research Applications

Triazole derivatives, including structures like tert-butyl N-(1H-1,2,3-triazol-4-yl)carbamate, are recognized for their significant role in the development of new drugs due to their diverse biological activities. The 1H-1,2,3-triazole core is particularly notable for its utility in pharmaceuticals, showcasing a broad spectrum of biological functionalities. This versatility stems from the triazole ring's capacity to undergo various structural modifications, maintaining the same carbon and nitrogen atom count, which paves the way for the synthesis of novel compounds with enhanced biological profiles (Ferreira et al., 2013).

Triazole Derivatives in Synthesis and Drug Discovery

The synthesis of 1,4-disubstituted 1,2,3-triazoles, a category to which this compound belongs, is integral to drug discovery and material science. These compounds are synthesized through the copper-catalyzed azide-alkyne cycloaddition reaction, known as a click reaction, due to its efficiency, selectivity, and versatility. This methodology has enabled the exploration of 1,2,3-triazoles for various biological activities, highlighting their potential in creating new therapeutic agents (Kaushik et al., 2019).

Environmental and Biodegradation Studies

While not directly related to this compound, studies on the biodegradation of related compounds, such as methyl tert-butyl ether (MTBE), provide insight into the environmental fate and potential remediation strategies for triazole derivatives. These studies explore the mechanisms and efficiency of microbial degradation pathways under various conditions, offering a foundation for understanding the environmental behavior of structurally related compounds (Fiorenza & Rifai, 2003).

Mechanism of Action

Target of Action

Tert-butyl N-(1H-1,2,3-triazol-4-yl)carbamate is a complex organic compound The primary targets of this compound are not explicitly mentioned in the available literature

Mode of Action

It is known that triazole derivatives, such as this compound, often interact with their targets through the formation of hydrogen bonds . This interaction can lead to various changes in the target molecules, affecting their function and behavior.

Biochemical Pathways

Triazole compounds are often involved in the copper (i)-catalyzed azide-alkyne cycloaddition (cuaac) that accelerates reaction rates . This suggests that the compound may influence biochemical pathways involving copper ions.

Result of Action

It is known that triazole compounds can suppress cell cytotoxicity . This suggests that the compound may have potential applications in reducing cell damage or death.